Cas no 61539-35-3 (Dimethyl 3-chlorobenzene-1,2-dicarboxylate)

• Product Name: Dimethyl 3-chlorobenzene-1,2-dicarboxylate
• CAS No: 61539-35-3
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• MDL: MFCD21337433
• CID: 1627647
• PubChem ID: 247592
• Update Time: 2025-10-22

Dimethyl 3-chlorobenzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-chlorobenzene-1,2-dicarboxylate
• dimethyl chlorophthalate
• AR-1I5530
• AG-J-11921
• 3-Chlor-phthalsaeure-dimethylester
• CTK5B3394
• NSC62527
• 3-chloro-phthalic acid dimethyl ester
• AC1L6KLK
• AC1Q5Z2O
• SureCN7671969
• dimethyl chlorophthalate; AR-1I5530; AG-J-11921; 3-Chlor-phthalsaeure-dimethylester; CTK5B3394; NSC62527; 3-chloro-phthalic acid dimethyl ester; AC1L6KLK; AC1Q5Z2O; SureCN7671969;
• MFCD21337433
• NSC-62527
• D84552
• DTXSID00289636
• 61539-35-3
• 1,2-DIMETHYL 3-CHLOROBENZENE-1,2-DICARBOXYLATE
• dimethyl 3-chlorophthalate
• 1,2-Benzenedicarboxylic acid, 3-chloro-, 1,2-dimethyl ester
• SCHEMBL7671969

• MDL： MFCD21337433
• Inchi： 1S/C10H9ClO4/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h3-5H,1-2H3
• InChI Key： KOKARLQQVBKCKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1C(=O)OC

Computed Properties

• Exact Mass: 228.01897
• Monoisotopic Mass: 228.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 1.91320

Additional information on Dimethyl 3-chlorobenzene-1,2-dicarboxylate

Comprehensive Guide to Dimethyl 3-chlorobenzene-1,2-dicarboxylate (CAS No. 61539-35-3): Properties, Applications, and Industry Insights

Dimethyl 3-chlorobenzene-1,2-dicarboxylate (CAS No. 61539-35-3) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and industrial applications. This ester derivative, featuring a chlorinated benzene ring, serves as a critical intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, combining a 3-chlorobenzene core with two dicarboxylate groups, enables unique reactivity patterns, making it a focal point for researchers exploring sustainable chemical synthesis and green chemistry innovations.

In recent years, the demand for high-purity Dimethyl 3-chlorobenzene-1,2-dicarboxylate has surged, driven by its role in developing biodegradable polymers and photoactive materials. Industry leaders and academic institutions are increasingly investigating its potential in energy storage systems, such as lithium-ion batteries, where its derivatives enhance electrolyte stability. Additionally, its application in crop protection agents aligns with global trends toward precision agriculture and reduced environmental impact.

From a technical perspective, CAS No. 61539-35-3 exhibits notable solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetone, facilitating its use in catalytic reactions. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, which is crucial for compliance with REACH and other regulatory standards. Manufacturers emphasize low-temperature storage to maintain stability, addressing concerns about degradation under prolonged exposure to heat.

The compound’s synthesis typically involves esterification of 3-chlorophthalic acid, optimized for high yield and minimal byproducts. Recent advancements in flow chemistry have further streamlined production, reducing waste and energy consumption—a key consideration for ESG (Environmental, Social, and Governance)-focused enterprises. Researchers are also exploring enzymatic catalysis as an alternative route, aligning with the circular economy paradigm.

Emerging discussions in scientific forums highlight Dimethyl 3-chlorobenzene-1,2-dicarboxylate’s potential in OLED (Organic Light-Emitting Diode) technologies, where its derivatives contribute to improved electron transport layers. This aligns with the booming demand for flexible displays and wearable electronics. Furthermore, its role in metal-organic frameworks (MOFs) design has garnered attention for carbon capture applications, addressing climate change mitigation strategies.

For suppliers and distributors, ensuring batch-to-batch consistency of CAS No. 61539-35-3 remains a priority, as minor impurities can significantly impact downstream performance. Quality control protocols often include NMR spectroscopy and elemental analysis, while packaging innovations focus on moisture-resistant materials to extend shelf life. These measures cater to industries requiring ultra-high-purity intermediates, such as pharmaceutical excipients and electronic-grade chemicals.

In conclusion, Dimethyl 3-chlorobenzene-1,2-dicarboxylate (CAS No. 61539-35-3) represents a nexus of innovation across multiple sectors. Its adaptability to green synthesis methods and alignment with megatrends like renewable energy and smart materials underscore its enduring relevance. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of industrial chemistry and sustainable technology.